Cas no 6781-98-2 (2-Chloro-m-xylene)

• Product Name: 2-Chloro-m-xylene
• CAS No: 6781-98-2
• MF: C₈H₉Cl
• MW: 140.610061407089
• MDL: MFCD00000565
• CID: 46988
• PubChem ID: 32885
• Update Time: 2025-11-02

2-Chloro-m-xylene Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-m-xylene
• 2-Chloro-1,3-dimethylbenzene
• 1,3-dimethyl-2-chlorobenzene
• 2,6-Dimethylchlorobenzene
• 2,6-dimethylphenyl chloride
• 4-Chloro-3,5-dimethylbenzene
• Benzene,2-chloro-1,3-dimethyl
• EINECS 229-843-4
• m-Xylene,2-chloro
• 2,6-Dimethylchlorobenzene;2-Chloro-m-xylene
• m-Xylene, 2-chloro-
• Benzene, 2-chloro-1,3-dimethyl-
• 2,6-Dimethyl Chlorobenzene
• 1-Chloro-2,6-dimethylbenzene
• VDXLAYAQGYCQEO-UHFFFAOYSA-N
• PubChem3643
• 2-chloro-meta-xylene
• 2-chloro-1,3-dimethyl benzene
• Benzene,2-chloro-1,3-dimethyl-
• 2-chloranyl-1,3-dimethyl-benzene
• 2,6-DIMETHYL-CHLOROBENZENE
• EN300-19795
• DTXSID40218061
• 2-chloro-1,3-dimethyl-benzene
• SCHEMBL144551
• CS-W014356
• SY048789
• NS00036190
• C2164
• FT-0611967
• AKOS000120055
• 6781-98-2
• A835896
• F0001-1782
• (S)-a-hydroxy-2-Thiopheneacetonitrile
• InChI=1/C8H9Cl/c1-6-4-3-5-7(2)8(6)9/h3-5H,1-2H
• MFCD00000565
• 2-Chloro-1,3-dimethylbenzene, 97%
• DS-11822
• DB-020946
• DTXCID60140552

• MDL： MFCD00000565
• Inchi： 1S/C8H9Cl/c1-6-4-3-5-7(2)8(6)9/h3-5H,1-2H3
• InChI Key： VDXLAYAQGYCQEO-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC=CC=1C
• BRN： 2040954

Computed Properties

• Exact Mass: 140.03900
• Monoisotopic Mass: 140.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 80.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Transparent colorless to yellowish liquid
• Density: 1.061 g/mL at 25 °C(lit.)
• Melting Point: −36 °C (lit.)
• Boiling Point: 182-183 °C(lit.)
• Flash Point: Fahrenheit: 145.4 ° f
  Celsius: 63 ° c
  
• Refractive Index: n20/D 1.527(lit.)
• Water Partition Coefficient: Not miscible or difficult to mix with water.
• PSA: 0.00000
• LogP: 2.95680

2-Chloro-m-xylene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：1993
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39-S36/37-S23
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Safety Term：S23;S36/37
• Risk Phrases：R20/21; R36/37/38
• Packing Group：I; II; III
• Storage Condition：Keep away from high temperature, sparks, flames and fire sources. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 2-Chloro-m-xylene

Exploring the Versatile Applications and Properties of 2-Chloro-m-xylene (CAS No. 6781-98-2)

2-Chloro-m-xylene (CAS No. 6781-98-2) is a chlorinated derivative of m-xylene, widely recognized for its role in organic synthesis and industrial applications. This compound, with the molecular formula C8H9Cl, is a clear to pale yellow liquid with a distinct aromatic odor. Its unique chemical structure, featuring a chlorine atom substituted at the 2-position of the m-xylene ring, makes it a valuable intermediate in the production of various specialty chemicals.

The chemical properties of 2-Chloro-m-xylene include a boiling point of approximately 196-198°C and a melting point of -25°C. It is sparingly soluble in water but highly soluble in organic solvents such as ethanol, ether, and benzene. These properties make it an excellent candidate for use in reactions requiring non-polar or weakly polar solvents. Researchers and manufacturers often utilize 2-Chloro-m-xylene CAS 6781-98-2 in the synthesis of agrochemicals, pharmaceuticals, and dyes due to its reactivity and stability under various conditions.

One of the most significant applications of 2-Chloro-m-xylene is in the pharmaceutical industry, where it serves as a key intermediate in the synthesis of active pharmaceutical ingredients (APIs). For instance, it is used in the production of antihistamines and anti-inflammatory drugs. The compound's ability to undergo electrophilic substitution reactions makes it a versatile building block for creating complex molecular structures. Additionally, its role in the development of high-performance polymers has garnered attention in material science, particularly for applications requiring thermal stability and chemical resistance.

In recent years, the demand for 2-Chloro-m-xylene has increased due to its use in the synthesis of advanced materials. For example, it is employed in the production of liquid crystals, which are essential components of displays in electronic devices. The growing popularity of flexible electronics and high-resolution screens has further driven interest in this compound. Moreover, its application in the synthesis of specialty coatings and adhesives highlights its importance in the industrial chemical sector.

From an environmental and safety perspective, 2-Chloro-m-xylene is generally considered stable under normal conditions. However, proper handling and storage are essential to prevent exposure to heat or open flames, as it is flammable. Regulatory guidelines recommend using personal protective equipment (PPE) when working with this compound to minimize risks. The compound's biodegradability and low toxicity profile make it a preferred choice for sustainable chemical processes, aligning with the global shift toward green chemistry.

The market dynamics for 2-Chloro-m-xylene CAS 6781-98-2 reflect its growing importance in various industries. Key manufacturers are investing in research to explore new applications, particularly in the fields of renewable energy and biotechnology. For instance, its potential use in the synthesis of bio-based polymers and energy storage materials is under investigation. As industries continue to prioritize sustainability, the demand for eco-friendly chemical intermediates like 2-Chloro-m-xylene is expected to rise.

For researchers and industry professionals seeking reliable sources of 2-Chloro-m-xylene, it is crucial to partner with reputable suppliers who adhere to stringent quality standards. The compound's purity, typically exceeding 98%, ensures consistent performance in laboratory and industrial settings. Additionally, suppliers often provide detailed technical data sheets (TDS) and safety guidelines to support safe and effective use. Whether for academic research or large-scale production, high-purity 2-Chloro-m-xylene remains a critical component in modern chemistry.

In conclusion, 2-Chloro-m-xylene (CAS No. 6781-98-2) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and specialty chemicals. Its unique properties and reactivity make it indispensable in organic synthesis, while its compatibility with sustainable practices positions it favorably in the evolving chemical industry. As innovation drives new uses for this compound, its role in advancing technology and improving industrial processes will undoubtedly expand.